Naphthalene, 1-(methoxymethoxy)-8-(1-methylethyl)-

• CAS No.: 121190-02-1
• Molecular Formula: C15H18O2
• Molecular Weight: 230.30 g/mol
• IUPAC Name: 1-(methoxymethoxy)-8-propan-2-ylnaphthalene
• InChI: InChI=1S/C15H18O2/c1-11(2)13-8-4-6-12-7-5-9-14(15(12)13)17-10-16-3/h4-9,11H,10H2,1-3H3
• InChI Key: CZWSCDAXFMMDSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC2=C1C(=CC=C2)OCOC

Description

Naphthalene, 1-(methoxymethoxy)-8-(1-methylethyl)- is a useful research compound. Its molecular formula is C15H18O2 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.40 g of 8-isopropyl-1-naphthyl acetate was dissolved in 50 ml of methanol, to which 2.2 g of sodium methoxide was added at room temperature, followed by agitation for 10 minutes as it is. Water was added to the solution, which was rendered acidic by the use of 1N hydrochloric acid, followed by extraction with ethyl acetate. The resultant organic phase was washed with a saturated saline solution and dried with anhydrous magnesium sulfate, from which the solvent was distilled off. The resulting residue was dissolved in 30 ml of dimethylformamide without purification, to which 1.94 g of 60% sodium hydride was added at room temperature. After 10 minutes, it was cooled down to 0° C., to which 5.96 g of chloromethyl methyl ether was added, followed by agitation for 15 minutes as it is. Water was added to the solution which was extracted with ethyl acetate, and th resultant organic phase was washed with a saturated saline solution and dried with anhydrous magnesium sulfate, from which the solvent was distilled off. The resultant residue was purified by silica gel column chromatography (3% ethyl acetate/hexane) to obtain 8.13 g of the captioned compound as a light yellow oily substance.